Cas no 2248285-68-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(oxan-4-yloxy)-2-phenylacetate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(oxan-4-yloxy)-2-phenylacetate is a specialized organic compound featuring a phthalimide core linked to a phenylacetate moiety with a tetrahydropyranyloxy substituent. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly in the development of pharmaceuticals and fine chemicals. The presence of the oxan-4-yloxy group enhances solubility and stability, while the phenylacetate segment offers versatility in further functionalization. Its well-defined molecular architecture allows for precise modifications, facilitating applications in drug intermediates and bioactive molecule synthesis. The compound’s high purity and consistent performance make it a reliable choice for research and industrial processes requiring controlled reactivity.

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(oxan-4-yloxy)-2-phenylacetate structure

2248285-68-7 structure

Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(oxan-4-yloxy)-2-phenylacetate

CAS No:2248285-68-7

MF:C₂₁H₁₉NO₆

MW:381.378666162491

CID:6257868

PubChem ID:165975094

Update Time:2025-05-19

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(oxan-4-yloxy)-2-phenylacetate Chemical and Physical Properties

Names and Identifiers

- 2248285-68-7
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(oxan-4-yloxy)-2-phenylacetate
- EN300-6523050
- Inchi： 1S/C21H19NO6/c23-19-16-8-4-5-9-17(16)20(24)22(19)28-21(25)18(14-6-2-1-3-7-14)27-15-10-12-26-13-11-15/h1-9,15,18H,10-13H2
- InChI Key： DXQJYBWYBHHPSW-UHFFFAOYSA-N
- SMILES： O(C(C(=O)ON1C(C2C=CC=CC=2C1=O)=O)C1C=CC=CC=1)C1CCOCC1

Computed Properties

Exact Mass: 381.12123733g/mol
Monoisotopic Mass: 381.12123733g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 28
Rotatable Bond Count: 6
Complexity: 572
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 82.1Å²

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(oxan-4-yloxy)-2-phenylacetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-6523050-1.0g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(oxan-4-yloxy)-2-phenylacetate	2248285-68-7		1g	$0.0	2023-05-23

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(oxan-4-yloxy)-2-phenylacetate Related Literature

1. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
2. An easier analysis of complex mixtures with highly resolved and sensitivity enhanced 2D quantitative NMR: application to tracking sugar phosphates in plants†

Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
3. Achieving Efficient Uranium Extraction by In-situ Ultrasonic Texturization of Commercial Fe Powder

BomingZhu,HongweiWu,JieKang,XiaofangYu,TaoChen,RuCheng,GuolinYang,WencaiBai,WenkunZhu,RongHe
4. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
5. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(oxan-4-yloxy)-2-phenylacetate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(oxan-4-yloxy)-2-phenylacetate (CAS: 2248285-68-7)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(oxan-4-yloxy)-2-phenylacetate (CAS: 2248285-68-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential biomedical applications.

Recent studies have highlighted the unique structural features of this compound, which combines an isoindole-1,3-dione moiety with a phenylacetate derivative. The presence of the oxan-4-yloxy group enhances its solubility and bioavailability, making it a promising candidate for drug development. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and catalytic methodologies, to produce this compound with high purity and yield.

In vitro and in vivo studies have demonstrated that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(oxan-4-yloxy)-2-phenylacetate exhibits potent inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory pathways. For instance, it has shown significant activity against cyclooxygenase-2 (COX-2), suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate its efficacy in modulating oxidative stress, which could be leveraged in the treatment of neurodegenerative diseases.

Further investigations into the pharmacokinetic properties of this compound have revealed favorable absorption and distribution profiles. Its metabolic stability and low toxicity in animal models underscore its potential for clinical translation. However, challenges such as optimizing its half-life and minimizing off-target effects remain areas of active research.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(oxan-4-yloxy)-2-phenylacetate represents a promising scaffold for the development of novel therapeutics. Ongoing studies are expected to elucidate its full therapeutic potential and address current limitations. This compound exemplifies the intersection of chemical innovation and biological application, paving the way for future breakthroughs in the pharmaceutical industry.